Cas no 2034485-09-9 (N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034485-09-9
• MF: C₁₇H₁₃F₃N₂O₃S
• MW: 382.356933355331
• CID: 5553040
• Update Time: 2025-05-20

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide

• Inchi： 1S/C17H13F3N2O3S/c18-17(19,20)12-6-5-11(9-21-12)15(23)22-10-16(24,13-3-1-7-25-13)14-4-2-8-26-14/h1-9,24H,10H2,(H,22,23)
• InChI Key： CFJRQCHOYQOZCE-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC=C1C(NCC(C1=CC=CO1)(O)C1SC=CC=1)=O

Additional information on N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide: A Comprehensive Overview

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No: 2034485-09-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of heterocyclic rings, including furan, thiophene, and pyridine, along with a trifluoromethyl group, which enhances its biological activity and stability. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and crop protection.

The structural complexity of N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide makes it a promising candidate for targeting specific enzymes or receptors. The presence of the hydroxy and carboxamide functional groups allows for hydrogen bonding, which is crucial for interactions with biological targets. Recent studies have explored its role in inhibiting key pathways involved in inflammation and microbial growth, aligning with the current focus on anti-inflammatory agents and antimicrobial resistance solutions.

In the agrochemical sector, CAS 2034485-09-9 is being investigated for its potential as a pesticide intermediate or herbicide. The trifluoromethylpyridine moiety is known to enhance the efficacy of agrochemicals, making this compound a subject of interest for sustainable farming practices. With the increasing emphasis on green chemistry and reduced environmental impact, researchers are optimizing its synthesis to minimize waste and improve yield.

The synthesis of N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide involves multi-step organic reactions, including condensation, hydroxylation, and amide coupling. Advanced techniques such as microwave-assisted synthesis and catalysis are being employed to streamline production. These methods align with the industry's shift toward cost-effective and scalable manufacturing processes, which are critical for meeting global demand.

From a commercial perspective, CAS 2034485-09-9 is gaining traction in the fine chemicals market. Suppliers and manufacturers are focusing on high-purity grades to cater to pharmaceutical and agrochemical clients. The compound's patent status and regulatory approvals are also key discussion points, as companies navigate intellectual property and compliance requirements. Market analysts predict steady growth in its adoption, driven by the expanding biopharmaceutical and crop science sectors.

In summary, N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide represents a versatile compound with broad applications. Its unique structure and functional groups make it a valuable asset in drug development and agrochemical innovation. As research progresses, this molecule is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.